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Compound of Interest

Compound Name: Methylthiomcresol-C4-COOH

Cat. No.: B12369413 Get Quote

Document ID: MTC-C4-SHG-20251205 Version: 1.0 For Research Use Only. Not for human

use.[1]

Disclaimer: This document has been compiled from publicly available data and safety

information on structurally related compounds. Methylthiomcresol-C4-COOH is a research

chemical with limited published safety data. All procedures should be conducted by qualified

personnel within a controlled laboratory environment, assuming the compound is hazardous.

Users must perform their own risk assessment before use.

Executive Summary
This technical guide provides a detailed overview of the known properties, potential hazards,

and recommended handling procedures for Methylthiomcresol-C4-COOH (CAS No. 848486-

53-3). This compound is classified as a hapten, a small molecule that can elicit an immune

response when attached to a protein carrier.[2][3][4] Due to the absence of a comprehensive

Safety Data Sheet (SDS), this guide extrapolates potential hazards from its constituent

chemical moieties: a substituted cresol (phenol), a thioether (organosulfur compound), and a

carboxylic acid. Based on this analysis, Methylthiomcresol-C4-COOH should be treated as a

potentially toxic, corrosive, and sensitizing substance. Strict adherence to safety protocols,

including the use of appropriate Personal Protective Equipment (PPE) and engineering

controls, is mandatory.
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Limited experimental data is available for Methylthiomcresol-C4-COOH. The properties listed

below are based on available information and estimations from its chemical structure.

Property Value / Information Source / Rationale

CAS Number 848486-53-3 [2][3]

Molecular Formula C12H16O3S (Assumed) Structural analysis

Appearance Solid (Assumed)
Typical for similar organic

acids

Solubility Soluble in DMSO [3]

Storage

Store at -20°C or -80°C upon

receipt. Aliquot to avoid

repeated freeze-thaw cycles.

[3]

Chemical Class
Hapten, Phenolic ether,

Carboxylic acid, Thioether
[2][3][5]

Hazard Identification and Toxicology Profile
As no specific toxicity data for Methylthiomcresol-C4-COOH is available, the hazard profile is

inferred from its structural components.

3.1 Summary of Potential Hazards

The compound is presumed to possess hazards associated with m-cresol, organosulfur

compounds, and carboxylic acids.

Acute Toxicity (Oral, Dermal): Assumed to be Toxic if swallowed or in contact with skin,

based on the high toxicity of m-cresol.[2][6]

Skin Corrosion/Irritation: Assumed to be Corrosive, causing severe skin burns and eye

damage, a known property of phenolic compounds like m-cresol.[2][6][7]

Eye Damage: Assumed to cause serious eye damage.[2][7]
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Sensitization: As a hapten, it has the potential to be a skin or respiratory sensitizer upon

binding to proteins.[4][5]

Environmental Hazard: Potentially harmful to aquatic life with long-lasting effects.[2]

Hazard Class
Classification
(Inferred)

Basis for
Classification

Citation

Acute Toxicity, Oral Toxic
Based on m-cresol

(Acute Tox. 3)
[2]

Acute Toxicity, Dermal Toxic
Based on m-cresol

(Acute Tox. 3)
[2]

Skin Corrosion
Causes severe skin

burns

Based on m-cresol

(Skin Corr. 1B)
[2][6]

Eye Damage
Causes serious eye

damage

Based on m-cresol

(Eye Dam. 1)
[2]

Sensitization Potential Sensitizer
Classification as a

hapten
[4][5]

3.2 Toxicological Information on Structural Analogs

m-Cresol (CAS: 108-39-4): Classified as toxic if swallowed or in contact with skin, and

causes severe skin burns and eye damage.[2][6] It is a combustible liquid.

Organosulfur Compounds: Toxicity varies widely. Some can be irritants or cytotoxic at high

concentrations.[8][9][10] Thiophenic acids and aromatic sulfides have shown inhibitory

effects on microbial metabolism.[11]

Carboxylic Acids: Can range from mild irritants to corrosive, depending on structure and

concentration. Safe handling generally requires avoiding inhalation and skin contact.[12][13]

Experimental Protocols and Handling Procedures
All work must be conducted in a designated area within a certified chemical fume hood.[14][15]

A risk assessment should be completed before any new procedure is initiated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Hapten
https://stacks.cdc.gov/view/cdc/4029
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/m-Cresol_0807_3.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/m-Cresol_0807_3.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/m-Cresol_0807_3.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/m-Cresol_0807_3.0.pdf
https://www.carlroth.com/medias/SDB-9269-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODI3NDR8YXBwbGljYXRpb24vcGRmfGFEYzVMMmd6TXk4NU1UYzRORE0wTVRBNU5EY3dMMU5FUWw4NU1qWTVYMGRDWDBWT0xuQmtaZ3xmZjcwZDViYzY5OTUwNTMzNGZmNzg3NzcyZjNhYjNjMjI4YWM3MDlmMGRjOTU0ZTRiOTZiZTg2ZTkxMzI3YThh
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/m-Cresol_0807_3.0.pdf
https://en.wikipedia.org/wiki/Hapten
https://stacks.cdc.gov/view/cdc/4029
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/m-Cresol_0807_3.0.pdf
https://www.carlroth.com/medias/SDB-9269-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODI3NDR8YXBwbGljYXRpb24vcGRmfGFEYzVMMmd6TXk4NU1UYzRORE0wTVRBNU5EY3dMMU5FUWw4NU1qWTVYMGRDWDBWT0xuQmtaZ3xmZjcwZDViYzY5OTUwNTMzNGZmNzg3NzcyZjNhYjNjMjI4YWM3MDlmMGRjOTU0ZTRiOTZiZTg2ZTkxMzI3YThh
https://www.mdpi.com/2304-8158/11/17/2620
https://pubmed.ncbi.nlm.nih.gov/36076806/
https://www.researchgate.net/publication/395647491_A_review_of_sulfur-containing_compounds_of_natural_origin_with_insights_into_their_Pharmacological_and_toxicological_impacts
https://academic.oup.com/etc/article-abstract/17/7/1199/7830193?redirectedFrom=fulltext
https://www.chemguide.co.uk/organicprops/acids/preparation.html
https://openstax.org/books/organic-chemistry/pages/21-3-reactions-of-carboxylic-acids
https://www.clayton.edu/ehs/lab-safety.php
https://ehs.tamu.edu/programs/_media%20OLD%20DO%20NOT%20USE/LaboratorySafetyManual.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.1 Personal Protective Equipment (PPE)

A standard PPE ensemble is required at all times when handling this compound.[16][17]

PPE Item Specification Rationale

Gloves

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). Check

breakthrough times. Must be

inspected before use.

To prevent skin contact with a

potentially toxic and corrosive

substance.[14]

Eye Protection
Safety goggles with side

shields or a full-face shield.

To protect eyes from splashes

of a potentially corrosive

substance.[7][14]

Lab Coat
Flame-resistant lab coat, fully

buttoned.

To protect skin and personal

clothing from contamination.

Footwear Closed-toe shoes.
Standard laboratory policy to

protect feet from spills.

4.2 General Handling and Weighing Protocol

Preparation: Ensure the chemical fume hood is operational and the work area is

decontaminated. Assemble all necessary equipment, including spatulas, weigh paper, and

pre-labeled containers.

Weighing: Conduct all weighing of the solid compound within the fume hood. Use anti-static

weigh paper or a boat.

Solution Preparation: To prepare a stock solution (e.g., in DMSO), add the solvent to the pre-

weighed, sealed container using a calibrated pipette.[3] Cap and vortex until fully dissolved.

Cleanup: Wipe down the balance and work surfaces with an appropriate solvent (e.g., 70%

ethanol). Dispose of all contaminated disposables as hazardous waste.

Post-Handling: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after handling.[17][18]
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4.3 Storage

Store the solid compound and stock solutions in a tightly sealed, clearly labeled container at

-20°C or -80°C.[3]

Store away from strong oxidizing agents, acids, and bases.[2]

Ensure storage location is secure and accessible only to authorized personnel.[7]

4.4 Spill and Waste Disposal

Spills: For a small spill, absorb with an inert material (e.g., sand, vermiculite), collect into a

sealed container, and dispose of as hazardous chemical waste. Ventilate the area. Do not let

the product enter drains.[2]

Waste Disposal: Dispose of all waste materials (unused compound, contaminated

disposables) in accordance with local, state, and federal regulations for hazardous waste.

[16]

Emergency Procedures
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Situation First Aid / Emergency Response

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with copious amounts of

water/shower for at least 15 minutes. Seek

immediate medical attention.[2][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give two

glasses of water to drink. Seek immediate

medical attention.[2]

Fire

Use dry chemical, CO2, or foam extinguishers.

Wear self-contained breathing apparatus

(SCBA) and full protective gear.[7]

Visualizations
6.1 Workflow for Handling Potentially Hazardous Research Chemicals

The following diagram outlines the standard workflow for safely handling a research chemical

of unknown or high toxicity, such as Methylthiomcresol-C4-COOH.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Experiment Phase

Review SDS / Hazard Data

Perform Risk Assessment

Don PPE

Prepare Work Area

Weigh Compound

Prepare Solution

Perform Experiment

Decontaminate Work Area

Segregate & Label Waste

Doff PPE

Wash Hands

Store Materials

End of Process

Click to download full resolution via product page

Standard laboratory workflow for handling potent compounds.
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6.2 Hypothetical Mechanism of Action: Hapten-Carrier Formation and Immune Activation

As a hapten, Methylthiomcresol-C4-COOH is non-immunogenic by itself. It must first

covalently bind to endogenous proteins (carriers) to form a hapten-carrier conjugate, which can

then be recognized by the immune system, potentially leading to sensitization.

1. Haptenation

2. Immune Processing

Methylthiomcresol-
C4-COOH (Hapten)

Hapten-Carrier
Conjugate

Covalent Binding

Skin / Serum Protein
(e.g., Albumin)

Antigen Presenting Cell
(e.g., Dendritic Cell)

Uptake & Processing T-Cell Activation
& Proliferation

Antigen Presentation
Immune Response
(e.g., Sensitization)

Leads to

Click to download full resolution via product page

Simplified pathway of hapten-induced immune response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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